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Compound of Interest

Compound Name:
Methyl 2-cyclopropyl-2-

hydroxyacetate

CAS No.: 98730-93-9

Cat. No.: B2699926

Get Quote

Executive Summary & Strategic Value
Methyl 2-cyclopropyl-2-hydroxyacetate is a bifunctional chiral synthon combining a

cyclopropyl group with an

-hydroxy ester. In modern drug discovery, this motif is critical for two reasons:

Metabolic Stability: The cyclopropyl ring acts as a bioisostere for isopropyl or ethyl groups

but offers superior resistance to CYP450-mediated oxidation due to the high bond

dissociation energy of cyclopropyl C-H bonds (approx. 106 kcal/mol).

Conformational Restriction: The ring imposes rigidity, locking the

-carbon substituents into preferred vectors that can enhance binding affinity in enzyme
pockets (e.g., viral proteases, GPCRs).

This guide provides a validated protocol for obtaining the enantiopure building block and

converting it into the high-demand intermediate (S)-Cyclopropylglycine (CPG).
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Synthesis of Enantiopure Methyl 2-Cyclopropyl-2-
Hydroxyacetate
While racemic synthesis (Grignard addition to dimethyl oxalate) is possible, obtaining the

enantiopure form is essential for pharmaceutical applications. We recommend Biocatalytic

Asymmetric Reduction for its high enantiomeric excess (>99% ee) and mild conditions.

Protocol A: Biocatalytic Reduction (Ketoreductase -
KRED)
This method utilizes an NADPH-dependent ketoreductase (KRED) to reduce the precursor

methyl 2-cyclopropyl-2-oxoacetate.

Reagents:

Substrate: Methyl 2-cyclopropyl-2-oxoacetate (CAS: 6395-79-5)[1]

Enzyme: Commercial KRED screening kit (e.g., Codexis or equivalent broad-spectrum

KRED panel)

Cofactor: NADP+ (1.0 mM)

Recycling System: Glucose Dehydrogenase (GDH) / Glucose OR Isopropyl Alcohol (IPA)

Buffer: 100 mM Potassium Phosphate, pH 7.0

Step-by-Step Procedure:

Screening: Dissolve substrate (50 mg) in DMSO (5% v/v final). Add to phosphate buffer

containing KRED (2 mg/mL) and cofactor recycling mix. Incubate at 30°C for 24h. Analyze

via Chiral GC (Column: Cyclodex-B or equivalent) to identify the enzyme yielding the desired

(S)- or (R)-enantiomer.

Preparative Scale (10g):

Charge a 500 mL reactor with 200 mL Potassium Phosphate buffer (100 mM, pH 7.0).
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Add Glucose (1.5 eq) and GDH (500 U).

Add NADP+ (200 mg, catalytic).

Add the selected KRED enzyme (100 mg).

Add Methyl 2-cyclopropyl-2-oxoacetate (10.0 g) dissolved in 20 mL DMSO slowly over 1

hour to prevent inhibition.

Stir at 30°C, maintaining pH 7.0 via auto-titration with 1M NaOH (gluconic acid byproduct

lowers pH).

Monitor: Reaction is complete when substrate is <1% by HPLC (typically 18-24h).

Workup: Extract the reaction mixture with Ethyl Acetate (3 x 100 mL). Dry combined organics

over MgSO₄, filter, and concentrate.

Purification: Distillation (bp ~75-80°C @ 5 mmHg) or silica plug filtration.

Yield: 85-92% | ee: >99.5%

Visualization: Biocatalytic Cycle
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Caption: Enzymatic reduction cycle coupling KRED-mediated substrate reduction with GDH-

driven cofactor regeneration.

Reactivity Profile & Handling
Stability[2][3][4][5][6]

Acid Sensitivity: The cyclopropyl ring is generally stable to dilute acids (HCl, H₂SO₄) at room

temperature. However, strong Lewis acids (e.g., BBr₃, AlCl₃) can trigger ring-opening or

rearrangement to homoallylic derivatives.

Base Sensitivity: The ester moiety is susceptible to saponification.[2] Use mild bases

(K₂CO₃, Et₃N) for functionalization. Strong bases (LDA, NaH) may cause epimerization at

the

-center if not handled at -78°C.

Key Transformations
Hydroxyl Activation: The secondary alcohol is sterically hindered by the adjacent cyclopropyl

group. Mesylation (MsCl/Et₃N) is preferred over Tosylation for faster kinetics.

Mitsunobu Reaction: This is the primary gateway to amino acid derivatives. The reaction

proceeds with inversion of configuration, allowing access to chiral amines from chiral

alcohols.

Application Protocol: Synthesis of (S)-
Cyclopropylglycine
A common bottleneck in drug development is accessing non-natural amino acids. The following

protocol converts (R)-methyl 2-cyclopropyl-2-hydroxyacetate into (S)-cyclopropylglycine

(inversion via azide).

Reaction Scheme: (R)-Alcohol

(S)-Azide

(S)-Amine

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.masterorganicchemistry.com/2022/10/27/saponification-of-esters/
https://www.benchchem.com/product/b2699926/docs?utm_src=pdf-body#application-note-methyl-2-cyclopropyl-2-hydroxyacetate-as-a-chiral-building-block
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2699926?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Mitsunobu Azidation
Safety Note: Azide compounds are potentially explosive. Work behind a blast shield.

Setup: In a dry flask under N₂, dissolve (R)-methyl 2-cyclopropyl-2-hydroxyacetate (1.0

eq) and Triphenylphosphine (PPh₃) (1.2 eq) in anhydrous THF (10 mL/g).

Cooling: Cool the solution to 0°C.

Reagent Addition: Add Diphenylphosphoryl azide (DPPA) (1.2 eq) followed by dropwise

addition of Diethyl azodicarboxylate (DEAD) or DIAD (1.2 eq). Maintain temp <5°C.

Reaction: Warm to room temperature and stir for 12h.

Workup: Quench with water. Extract with Et₂O. Wash organics with brine.

Purification: Flash chromatography (Hexane/EtOAc). The product is (S)-methyl 2-azido-2-

cyclopropylacetate.

Step 2: Staudinger Reduction to Amine
Dissolution: Dissolve the azide intermediate in THF/H₂O (10:1).

Reduction: Add PPh₃ (1.5 eq). Nitrogen gas will evolve (monitor via bubbler).

Hydrolysis: Stir at RT for 4h, then heat to 50°C for 2h to ensure hydrolysis of the

iminophosphorane intermediate.

Isolation: Acidify with 1M HCl to pH 2. Wash with EtOAc (removes Ph₃PO). Basify aqueous

layer to pH 10 with NaOH. Extract amine into DCM.

Result:(S)-Methyl 2-amino-2-cyclopropylacetate. Hydrolysis of the ester (LiOH/THF/H₂O)

yields the free amino acid (S)-Cyclopropylglycine.

Visualization: Divergent Synthesis Workflow
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Caption: Divergent synthetic pathways converting the hydroxy ester to amino acids or other

functionalized scaffolds.

Quantitative Data Summary
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Parameter Value / Condition Notes

Molecular Weight 130.14 g/mol Formula: C₆H₁₀O₃

Boiling Point 78-82°C @ 5 mmHg
Vacuum distillation

recommended

Density ~1.12 g/mL Denser than water

Enzymatic Yield >85% Optimized KRED protocol

Optical Purity >99% ee Critical for drug applications

Mitsunobu Yield 75-80%
Sensitive to steric bulk of

cyclopropyl
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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